5-Chlorochroman-2-one

• Molecular Formula: C9H7ClO2
• Molecular Weight: 182.60 g/mol
• IUPAC Name: 5-chloro-3,4-dihydrochromen-2-one
• InChI: InChI=1S/C9H7ClO2/c10-7-2-1-3-8-6(7)4-5-9(11)12-8/h1-3H,4-5H2
• InChI Key: AAPLLCVKRMUZOJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)OC2=C1C(=CC=C2)Cl

Description

5-Chlorochroman-2-one is a chemical compound belonging to the chromanone family. Chromanones are a class of benzopyran derivatives that exhibit a wide range of biological and pharmacological activities. The structure of this compound consists of a chromanone core with a chlorine atom substituted at the 5th position. This compound is of significant interest in medicinal chemistry due to its potential therapeutic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-Chlorochroman-2-one can be achieved through various methods. One common approach involves the organocatalytic domino Michael/hemiacetalization reaction of aliphatic aldehydes and (E)-2-(2-nitrovinyl)phenols, followed by PCC oxidation and dehydroxylation . This method provides high yields and excellent stereoselectivity.

Industrial Production Methods: In industrial settings, the preparation of this compound may involve the interaction of 1-methylcyclobutanol with calcium hypochlorite, followed by the decomposition of the hypochlorite in the presence of an iron(II) salt . This method ensures high selectivity and conversion rates.

Chemical Reactions Analysis

Types of Reactions: 5-Chlorochroman-2-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using PCC (Pyridinium chlorochromate) to form corresponding chromanones.

Reduction: Reduction reactions can convert this compound to its corresponding alcohol derivatives.

Substitution: The chlorine atom at the 5th position can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions:

Oxidation: PCC in dichloromethane.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products:

Oxidation: Chromanone derivatives.

Reduction: Chromanol derivatives.

Substitution: Various substituted chromanones depending on the nucleophile used.

Scientific Research Applications

5-Chlorochroman-2-one has a wide range of applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex organic molecules.

Biology: The compound is used in the study of enzyme inhibition and protein interactions.

Medicine: this compound derivatives exhibit potential anticancer, anti-inflammatory, and antiviral activities.

Industry: It is used in the development of pharmaceuticals and agrochemicals.